Cas no 218769-20-1 (Benzene, 1-(hexyloxy)-3-methoxy-)

• Product name: Benzene, 1-(hexyloxy)-3-methoxy-
• CAS No: 218769-20-1
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1404475
• PubChem ID: 10560312

Benzene, 1-(hexyloxy)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(hexyloxy)-3-methoxy-
• 1-hexoxy-3-methoxybenzene
• 218769-20-1
• DTXSID00441737

• Inchi： InChI=1S/C13H20O2/c1-3-4-5-6-10-15-13-9-7-8-12(11-13)14-2/h7-9,11H,3-6,10H2,1-2H3
• InChI Key： OLNGRMZVYHUFPM-UHFFFAOYSA-N
• SMILES： CCCCCCOC1=CC=CC(=C1)OC

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 18.46